Cas no 2172372-91-5 (2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidin-4-yl)acetic acid)

• Product Name: 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidin-4-yl)acetic acid
• CAS No: 2172372-91-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6100013
• PubChem ID: 165541888
• Update Time: 2025-06-13

2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidin-4-yl)acetic acid
• 2172372-91-5
• 2-(1-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetyl}piperidin-4-yl)acetic acid
• EN300-1482694

• Inchi： 1S/C28H32N2O5/c31-25(30-14-10-19(11-15-30)16-26(32)33)17-28(12-5-13-28)29-27(34)35-18-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,19,24H,5,10-18H2,(H,29,34)(H,32,33)
• InChI Key： LDRUWBHFSIEHHD-UHFFFAOYSA-N
• SMILES： O=C(CC1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidin-4-yl)acetic acid

Comprehensive Analysis of 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidin-4-yl)acetic acid (CAS No. 2172372-91-5)

In the rapidly evolving field of pharmaceutical chemistry, 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidin-4-yl)acetic acid (CAS No. 2172372-91-5) has emerged as a compound of significant interest. This molecule, with its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclobutylacetyl moiety, is widely utilized in peptide synthesis and drug discovery. Researchers are increasingly exploring its potential in targeted therapies, particularly in the context of protease inhibition and GPCR modulation, which are hot topics in modern medicinal chemistry.

The compound’s unique piperidin-4-yl acetic acid backbone contributes to its versatility in binding to biological targets. Recent studies highlight its role in optimizing peptide-based drug delivery systems, a trending area due to the rise of biologics and personalized medicine. With the growing demand for high-purity intermediates in API manufacturing, CAS No. 2172372-91-5 has gained attention for its reproducibility and stability under standard laboratory conditions. Its Fmoc-protected amine functionality also aligns with current interests in solid-phase peptide synthesis (SPPS), a technique frequently searched in academic and industrial forums.

From a synthetic chemistry perspective, the cyclobutyl ring in this compound offers intriguing steric and electronic properties, making it a subject of computational modeling studies. As AI-driven drug design gains traction, queries about “small molecule conformational analysis” and “scaffold optimization” often reference such structurally complex intermediates. Furthermore, the compound’s compatibility with green chemistry principles—such as minimal waste generation—resonates with sustainability-focused research trends.

In analytical applications, 2-(1-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetyl}piperidin-4-yl)acetic acid is frequently characterized via HPLC-MS and NMR spectroscopy, techniques central to quality control in pharmaceutical development. Its spectral data is often cataloged in open-access databases, addressing the frequent search query: “CAS 2172372-91-5 spectroscopic properties”. The compound’s stability profile also makes it a candidate for long-term storage studies, a critical consideration for supply chain stakeholders.

Looking ahead, the integration of machine learning in molecular property prediction could further elevate the utility of this compound. As researchers investigate “structure-activity relationships (SAR)” for novel therapeutics, CAS No. 2172372-91-5 may serve as a key building block. Its dual functionality—combining peptide compatibility with small-molecule pharmacokinetics—positions it at the intersection of two dominant drug development paradigms, answering frequent industry questions about “hybrid drug design strategies”.